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Compound of Interest

Compound Name:

Tricyclo2.2.1.02,6heptane, 1,7-

dimethyl-7-(4-methyl-3-pentenyl)-,

(-)-

Cat. No.: B1680767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-α-Santalene is a naturally occurring sesquiterpene hydrocarbon that is a key contributor to

the characteristic woody and warm aroma of sandalwood oil, derived from the heartwood of

Santalum album.[1] Its olfactory profile makes it a valuable ingredient in the fragrance industry,

where it is utilized in fine fragrances, cosmetics, and various scented consumer products to

impart a rich, woody character. This document provides detailed application notes and

experimental protocols for the evaluation and use of (-)-α-santalene in fragrance formulations.

Olfactory Profile and Application
(-)-α-Santalene possesses a distinct woody aroma. It is a foundational component in creating

sandalwood accords and is often blended with other natural and synthetic ingredients to

achieve complex and desirable fragrance profiles. Its creamy and woody character pairs well

with spicy and citrusy notes.[2] In fine perfumery, it provides warmth and substantivity, acting as

a fixative to prolong the scent's longevity on the skin. In functional perfumery, it is incorporated

into a wide range of products, including personal care items like lotions and soaps, as well as

home care products, to provide a sophisticated and lasting woody scent.
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Quantitative Data
While specific data for the odor threshold and substantivity of pure (-)-α-santalene are not

readily available in public literature, the following table summarizes its known physical and

chemical properties, along with recommended usage levels in fragrance concentrates.

Property Value Reference

Chemical Formula C₁₅H₂₄ [3]

Molecular Weight 204.35 g/mol [3]

Appearance Colorless to pale yellow liquid [4]

Odor Description Woody [4]

Specific Gravity (at 25°C) 0.895 - 0.901

Refractive Index (at 20°C) 1.480 - 1.486

Boiling Point
247.00 - 248.00 °C at 760.00

mm Hg

Flash Point 164.00 °F (73.33 °C)

Recommended Usage Level in

Fragrance Concentrate
Up to 5.00%

Experimental Protocols
Protocol 1: Gas Chromatography-Olfactometry (GC-O)
Analysis of (-)-α-Santalene
This protocol outlines a representative method for the sensory evaluation of (-)-α-santalene

using Gas Chromatography-Olfactometry (GC-O), a technique that combines the separation

capabilities of GC with human sensory assessment.

Objective: To identify and characterize the odor profile of (-)-α-santalene.

Materials and Equipment:
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Gas Chromatograph (GC) with a Flame Ionization Detector (FID) and an olfactory port

(sniffing port).

Capillary column suitable for sesquiterpene analysis (e.g., DB-5 or equivalent).

Helium carrier gas.

(-)-α-Santalene standard, high purity.

Solvent for dilution (e.g., ethanol).

Trained sensory panelists.

Procedure:

Sample Preparation: Prepare a dilution of (-)-α-santalene in ethanol (e.g., 1% v/v).

GC Instrument Setup:

Injector Temperature: 250°C.

Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 5°C/min to 240°C.

Hold at 240°C for 5 minutes.

Detector (FID) Temperature: 280°C.

Olfactory Port: Heated transfer line to the sniffing port maintained at 250°C. The effluent is

mixed with humidified air.

Analysis:
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Inject 1 µL of the prepared sample into the GC.

A trained panelist sniffs the effluent from the olfactory port throughout the GC run.

The panelist records the retention time and provides a detailed description of each odor

perceived.

The FID provides quantitative data on the concentration of the compound.

Data Analysis:

Correlate the retention time of the odor event with the peak on the FID chromatogram to

confirm it corresponds to (-)-α-santalene.

Compile the odor descriptors from the panelists to create a comprehensive olfactory profile.

GC-O Experimental Workflow

Protocol 2: Stability Testing of (-)-α-Santalene in a
Fragrance Formulation
This protocol describes an accelerated stability testing procedure to evaluate the performance

of (-)-α-santalene in a finished product, such as a hydroalcoholic perfume.

Objective: To assess the chemical and sensory stability of (-)-α-santalene in a fragrance

formulation under accelerated aging conditions.

Materials and Equipment:

Finished fragrance product containing a known concentration of (-)-α-santalene.

Control sample of the same fragrance stored at optimal conditions (e.g., in the dark at 4°C).

Stability chambers with controlled temperature and light exposure.

GC-MS for chemical analysis.

Trained sensory panel.
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Procedure:

Sample Storage:

Place samples of the finished product in stability chambers under the following conditions:

Elevated Temperature: 40°C for 1, 2, and 3 months.

Light Exposure: UV light exposure at room temperature for 1, 2, and 3 months.

Freeze-Thaw Cycles: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Evaluation Schedule: At each time point (e.g., 1, 2, and 3 months), retrieve samples from

each condition for analysis.

Chemical Analysis (GC-MS):

Analyze the aged samples and the control sample by GC-MS to quantify the concentration

of (-)-α-santalene and identify any degradation products.

Sensory Evaluation:

A trained sensory panel evaluates the fragrance of the aged samples in comparison to the

control.

Panelists assess changes in odor profile, intensity, and any off-notes.

Physical Evaluation:

Observe any changes in the physical appearance of the product, such as color, clarity, and

phase separation.

Data Analysis:

Compare the concentration of (-)-α-santalene in the aged samples to the control to

determine its chemical stability.

Analyze the sensory data to assess any significant changes in the fragrance profile.
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Document any physical changes in the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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